molecular formula C22H24N4O2S B305635 2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide

2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide

Cat. No. B305635
M. Wt: 408.5 g/mol
InChI Key: PHLJCJKUWFNZIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have significant effects on biochemical and physiological processes, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of 2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide is not fully understood. However, it has been found to have significant effects on the activity of certain enzymes and receptors in the body, which may contribute to its observed effects on biochemical and physiological processes.
Biochemical and Physiological Effects:
2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide has been found to have significant effects on various biochemical and physiological processes. For example, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for use in the treatment of pain and inflammation-related conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide is its ability to modulate various biochemical and physiological processes, making it a promising candidate for use in various research applications. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide. For example, further studies could investigate its potential use in the treatment of pain and inflammation-related conditions, as well as its effects on other biochemical and physiological processes. Additionally, future research could focus on developing new synthesis methods for this compound, as well as exploring its potential use in other research fields.

Synthesis Methods

The synthesis of 2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide involves the reaction of 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol with 2-(chloromethyl) oxirane in the presence of a base such as potassium carbonate. The reaction results in the formation of the desired compound, which can be purified and isolated using standard techniques.

Scientific Research Applications

2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide has been extensively studied for its potential applications in scientific research. This compound has been found to have significant effects on biochemical and physiological processes, making it a promising candidate for use in various research applications.

properties

Product Name

2-(4-morpholinyl)-2-oxoethyl 4-phenyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl sulfide

Molecular Formula

C22H24N4O2S

Molecular Weight

408.5 g/mol

IUPAC Name

1-morpholin-4-yl-2-[[4-phenyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone

InChI

InChI=1S/C22H24N4O2S/c27-21(25-13-15-28-16-14-25)17-29-22-24-23-20(12-11-18-7-3-1-4-8-18)26(22)19-9-5-2-6-10-19/h1-10H,11-17H2

InChI Key

PHLJCJKUWFNZIH-UHFFFAOYSA-N

SMILES

C1COCCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCC4=CC=CC=C4

Canonical SMILES

C1COCCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CCC4=CC=CC=C4

Origin of Product

United States

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